5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate)

• CAS RN: 106094-52-4
• Molecular Formula: C10H19N2O16P3
• Molecular Weight: 516.18 g/mol
• IUPAC Name: [[(2R,3S,5S)-5-(5,6-dihydroxy-5-methyl-2,4-dioxo-1,3-diazinan-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• InChI: InChI=1S/C10H19N2O16P3/c1-10(17)7(14)11-9(16)12(8(10)15)6-2-4(13)5(26-6)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h4-6,8,13,15,17H,2-3H2,1H3,(H,21,22)(H,23,24)(H,11,14,16)(H2,18,19,20)/t4-,5+,6-,8?,10?/m0/s1
• InChI Key: IJWFNGSBJBRLIA-IKGVZUFCSA-N
• Isomeric SMILES: CC1(C(N(C(=O)NC1=O)[C@@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)O
• SMILES: CC1(C(N(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)O
• synonyms: dTTP-GLY; thymidine glycol 5'-triphosphate

Description

5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate), also known as dTTP, is a nucleotide that plays a crucial role in DNA synthesis. It is involved in the replication of DNA, which is essential for cell division and growth.

Mechanism of Action

DTTP is incorporated into DNA during DNA synthesis. It is added to the growing DNA strand by DNA polymerase, which catalyzes the formation of phosphodiester bonds between adjacent nucleotides. Once incorporated into DNA, 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) forms hydrogen bonds with adenine, which helps to stabilize the DNA double helix.
Biochemical and Physiological Effects:
5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) plays a crucial role in DNA synthesis, which is essential for cell division and growth. It is also involved in the repair of damaged DNA. Deficiencies in 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) can lead to DNA damage, which can result in cell death or mutations.

Advantages and Limitations for Lab Experiments

One advantage of using 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) in lab experiments is its stability. It is a stable molecule that can be stored for long periods without degradation. Another advantage is its availability. 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) is readily available from commercial sources. One limitation of using 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) in lab experiments is its cost. It is more expensive than other nucleotides, which can be a limiting factor for some experiments.

Future Directions

There are several future directions for research involving 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate). One area of research is the development of new methods for DNA sequencing and PCR. Another area of research is the use of 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) in the development of new drugs that target DNA synthesis. Additionally, research is needed to further understand the role of 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) in DNA repair and the development of cancer.

Synthesis Methods

The synthesis of 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) is a complex process that involves several steps. The first step is the synthesis of thymidine, which is accomplished by reacting thymine with deoxyribose. The second step involves the phosphorylation of thymidine to produce thymidine monophosphate (TMP). The third step is the addition of two more phosphate groups to TMP to produce 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate).

Scientific Research Applications

DTTP has several scientific research applications, including DNA sequencing, polymerase chain reaction (PCR), and DNA labeling. In DNA sequencing, 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) is used as one of the four nucleotides that make up DNA. PCR is a technique used to amplify DNA, and 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate) is one of the four nucleotides used in this process. DNA labeling involves the attachment of a fluorescent dye to 5,6-Dihydro-5,6-dihydroxythymidine 5'-(tetrahydrogen triphosphate), which allows for the visualization of DNA.